Cas no 1820673-55-9 (3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected)

• Product Name: 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected
• CAS No: 1820673-55-9
• MDL: MFCD28140552
• CID: 4620534
• Update Time: 2025-05-19

3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected

• MDL： MFCD28140552

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected

3-Bromo-2-chloro-6-fluoroaniline, N-BOC Protected: A Comprehensive Overview

The compound 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected (CAS No. 1820673-55-9) is a highly specialized aromatic amine derivative with significant applications in organic synthesis and pharmaceutical research. This compound is characterized by its unique substitution pattern on the aniline ring, featuring bromine at position 3, chlorine at position 2, and fluorine at position 6. The N-BOC protection adds a tert-butoxycarbonyl group to the amino functionality, making it an ideal intermediate for further chemical transformations.

The synthesis of 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected typically involves multi-step processes that include nucleophilic aromatic substitution and protection/deprotection strategies. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. Researchers have also explored the use of environmentally friendly solvents and catalysts to reduce the ecological footprint of its production.

In terms of applications, this compound serves as a versatile building block in the construction of complex molecules. Its electron-withdrawing substituents make it highly reactive in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The N-BOC group provides excellent control over reactivity during these transformations, ensuring selective bond formation. Recent studies have highlighted its utility in the synthesis of bioactive compounds targeting cancer, inflammation, and neurodegenerative diseases.

The structural uniqueness of 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected also makes it a valuable substrate for exploring novel reaction mechanisms. For instance, its participation in directed metallation reactions has opened new avenues for constructing biaryls and heterobiaryls with high precision. The presence of multiple halogens on the aromatic ring allows for regioselective substitutions, which are critical in medicinal chemistry for optimizing pharmacokinetic properties.

From a pharmacological perspective, this compound has shown potential as an intermediate in the development of drugs targeting G-protein coupled receptors (GPCRs) and kinase inhibitors. Its ability to modulate receptor activity through fine-tuned substitution patterns has been extensively studied in recent clinical trials. Additionally, the N-BOC protected form ensures stability during storage and transport, making it a preferred choice for large-scale manufacturing processes.

Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic routes and improved the understanding of its interaction with biological systems. The integration of machine learning algorithms into chemical modeling has further accelerated the discovery of novel applications for this compound.

In conclusion, 3-Bromo-2-chloro-6-fluoroaniline, N-BOC protected (CAS No. 1820673-55-9) stands as a testament to the ingenuity of modern organic synthesis. Its versatile structure, combined with cutting-edge research findings, positions it as a cornerstone in both academic and industrial settings. As scientific advancements continue to unfold, this compound will undoubtedly pave the way for innovative solutions across diverse fields.